![molecular formula C18H30N4O B7631030 2-(dimethylamino)-N-[2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-yl]acetamide](/img/structure/B7631030.png)
2-(dimethylamino)-N-[2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(dimethylamino)-N-[2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-yl]acetamide, commonly known as DMAMCL, is a chemical compound that has been widely studied for its potential applications in scientific research. DMAMCL is a member of the piperazine family of compounds, which are known for their diverse range of biological activities. In
Mechanism of Action
The mechanism of action of DMAMCL is not fully understood. However, it is believed to act on the central nervous system by binding to various receptors and modulating their activity. DMAMCL has been found to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes such as calcium signaling, lipid metabolism, and cell survival. DMAMCL has also been found to bind to the mu-opioid receptor, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
DMAMCL has been found to have a wide range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. DMAMCL has also been found to exhibit anticonvulsant effects, making it a potential candidate for the treatment of epilepsy. Additionally, DMAMCL has been found to exhibit activity against various types of cancer cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using DMAMCL in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various types of experiments. Additionally, DMAMCL is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using DMAMCL in lab experiments is its potential toxicity. DMAMCL has been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain types of experiments.
Future Directions
There are several future directions for the study of DMAMCL. One potential direction is the development of DMAMCL-based drugs for the treatment of pain, inflammation, and epilepsy. Another potential direction is the development of DMAMCL-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of DMAMCL and its potential applications in scientific research.
In conclusion, DMAMCL is a versatile compound that has been widely studied for its potential applications in scientific research. Its wide range of biological activities makes it a potential candidate for the development of drugs for the treatment of various diseases. However, further research is needed to fully understand the mechanism of action of DMAMCL and its potential applications in scientific research.
Synthesis Methods
DMAMCL can be synthesized through a multi-step process that involves the reaction of various chemicals. The synthesis process involves the reaction of N,N-dimethylacetamide with 1-(4-phenylpiperazin-1-yl)propan-2-ol, followed by the addition of methyl iodide. The resulting product is then purified through column chromatography to obtain DMAMCL.
Scientific Research Applications
DMAMCL has been widely studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. DMAMCL has also been found to exhibit activity against various types of cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
2-(dimethylamino)-N-[2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N4O/c1-18(2,19-17(23)14-20(3)4)15-21-10-12-22(13-11-21)16-8-6-5-7-9-16/h5-9H,10-15H2,1-4H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSUPXUVDRNCAEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN1CCN(CC1)C2=CC=CC=C2)NC(=O)CN(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(dimethylamino)-N-[2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.